Cas no 1248601-93-5 (2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid)

• Product Name: 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid
• CAS No: 1248601-93-5
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 6090173
• PubChem ID: 61924414
• Update Time: 2025-06-08

2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid
• EN300-1123282
• AKOS011198345
• 1248601-93-5

• Inchi： 1S/C9H14BrN3O2/c1-9(11,8(14)15)3-2-4-13-6-7(10)5-12-13/h5-6H,2-4,11H2,1H3,(H,14,15)
• InChI Key： KWIMMPMSWSXVHO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCCC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid

Introduction to 2-Amino-5-(4-Bromo-1H-Pyrazol-1-yl)-2-Methylpentanoic Acid (CAS No. 1248601-93-5)

2-Amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid (CAS No. 1248601-93-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid is composed of an amino group, a brominated pyrazole ring, and a branched alkyl chain. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid in modulating key biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid has been shown to possess anticancer properties. A study conducted at the National Cancer Institute revealed that this compound can induce apoptosis in cancer cells by disrupting the cell cycle and activating caspase-dependent pathways. These findings suggest that it could be a valuable lead compound for developing new cancer therapies.

The pharmacokinetic properties of 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it suitable for both oral and intravenous administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

The synthesis of 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid involves a series of well-defined chemical reactions, including the formation of the pyrazole ring and the introduction of the amino and bromo groups. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-amino-5-(4-bromo-1H-pyrazol-1-yl)-2-methylpentanoic acid (CAS No. 1248601-93-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and drug development. As further studies continue to unravel its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.